![molecular formula C15H25N3O2 B1228719 N1-cyclohexyl-N2-cyclopropylpyrrolidine-1,2-dicarboxamide](/img/structure/B1228719.png)
N1-cyclohexyl-N2-cyclopropylpyrrolidine-1,2-dicarboxamide
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Overview
Description
N1-cyclohexyl-N2-cyclopropylpyrrolidine-1,2-dicarboxamide is a proline derivative.
Scientific Research Applications
Synthesis and Structural Characterization
- A study by Zhou and Xu (2014) discussed the synthesis of new C2-symmetric chiral bisamides, derived from (1S,2S)-cyclohexane-1,2-dicarboxylic acid, a compound structurally related to N1-cyclohexyl-N2-cyclopropylpyrrolidine-1,2-dicarboxamide (Chang‐Yue Zhou & Jiaxi Xu, 2014).
- Ozer et al. (2009) synthesized and characterized N-(R-carbamothioyl)cyclohexanecarboxamides and their metal complexes, showcasing the compound's relevance in coordination chemistry (C. Ozer, H. Arslan, D. VanDerveer, & G. Binzet, 2009).
Chemical Reactions and Catalysis
- Carrilho et al. (2015) utilized a one-step synthesis strategy involving palladium-catalysed aminocarbonylation with diamines to produce dicarboxamides, demonstrating the versatility of related compounds in organic synthesis (Rui M. B. Carrilho et al., 2015).
- Hashimoto et al. (1986) explored a novel decarboxylation method using 2-cyclohexen-1-one as a catalyst, which can be applied to similar compounds (M. Hashimoto et al., 1986).
Biological and Pharmaceutical Research
- Gao et al. (2019) designed and synthesized N1-(isoquinolin-5-yl)-N2-phenylpyrrolidine-1,2-dicarboxamide derivatives as TRPV1 antagonists, indicating the compound's potential in pharmacological applications (Mingxiang Gao et al., 2019).
- Valli et al. (1998) synthesized N1-substituted analogs of 2R,4R-4-aminopyrrolidine-2,4-dicarboxylic acid, investigating their effects on metabotropic glutamate receptors, highlighting the compound's relevance in neuropharmacology (M. J. Valli et al., 1998).
Environmental and Industrial Applications
- Zargoosh et al. (2015) synthesized N2,N6-di(thiazol-2-yl)pyridine-2,6-dicarboxamide for the removal of heavy metals from industrial wastes, showing the compound's utility in environmental remediation (Kiomars Zargoosh et al., 2015).
properties
Molecular Formula |
C15H25N3O2 |
---|---|
Molecular Weight |
279.38 g/mol |
IUPAC Name |
1-N-cyclohexyl-2-N-cyclopropylpyrrolidine-1,2-dicarboxamide |
InChI |
InChI=1S/C15H25N3O2/c19-14(16-12-8-9-12)13-7-4-10-18(13)15(20)17-11-5-2-1-3-6-11/h11-13H,1-10H2,(H,16,19)(H,17,20) |
InChI Key |
UESJQIUZGYHHIC-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)NC(=O)N2CCCC2C(=O)NC3CC3 |
Canonical SMILES |
C1CCC(CC1)NC(=O)N2CCCC2C(=O)NC3CC3 |
solubility |
41.9 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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